Cas no 708274-24-2 (5-Isoxazolecarboxylic acid, 4,5-dihydro-3-[3-(trifluoromethyl)phenyl]-)

• Product Name: 5-Isoxazolecarboxylic acid, 4,5-dihydro-3-[3-(trifluoromethyl)phenyl]-
• CAS No: 708274-24-2
• MF: C₁₁H₈F₃NO₃
• MW: 259.18133354187
• CID: 1746569
• PubChem ID: 19863007
• Update Time: 2025-04-21

5-Isoxazolecarboxylic acid, 4,5-dihydro-3-[3-(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 5-Isoxazolecarboxylic acid, 4,5-dihydro-3-[3-(trifluoromethyl)phenyl]-
• PAIJMBCCHZKCPD-UHFFFAOYSA-N
• 3-[3-(Trifluoromethyl)phenyl]-4,5-dihydroisoxazole-5-carboxylic Acid
• 4,5-Dihydro-3-[3-(trifluoromethyl)phenyl]-5-isoxazolecarboxylic acid
• DB-212433
• 708274-24-2
• SCHEMBL746606

• Inchi： 1S/C11H8F3NO3/c12-11(13,14)7-3-1-2-6(4-7)8-5-9(10(16)17)18-15-8/h1-4,9H,5H2,(H,16,17)
• InChI Key： PAIJMBCCHZKCPD-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)C1CC(C(=O)O)ON=1)(F)F

Computed Properties

• Exact Mass: 259.04564
• Monoisotopic Mass: 259.04562760g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 58.9Ų

Experimental Properties

• PSA: 58.89